Cas no 1179195-83-5 ([2-(4-Bromopyrazol-1-yl)ethyl]diethylamine)

[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine is a brominated pyrazole derivative featuring a diethylaminoethyl side chain, offering versatility as a building block in organic synthesis and medicinal chemistry. Its structure combines a reactive bromine substituent at the 4-position of the pyrazole ring with a flexible diethylaminoethyl group, enabling applications in cross-coupling reactions, ligand design, and the development of bioactive compounds. The bromine atom facilitates further functionalization via metal-catalyzed couplings, while the tertiary amine moiety enhances solubility and provides a handle for derivatization. This compound is particularly valuable in the synthesis of heterocyclic frameworks and targeted molecular probes. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.
[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine structure
1179195-83-5 structure
Product Name:[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine
CAS No:1179195-83-5
MF:C9H16BrN3
MW:246.147440910339
CID:4561705
Update Time:2025-06-08

[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine Chemical and Physical Properties

Names and Identifiers

    • [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine
    • 2-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylethanamine
    • 2-(4-bromopyrazol-1-yl)-N,N-diethylethanamine
    • [2-(4-Bromo-pyrazol-1-yl)-ethyl]-diethyl-amine
    • Inchi: 1S/C9H16BrN3/c1-3-12(4-2)5-6-13-8-9(10)7-11-13/h7-8H,3-6H2,1-2H3
    • InChI Key: WQTCAALJJAUNEH-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)CCN(CC)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 139
  • XLogP3: 1.6
  • Topological Polar Surface Area: 21.1

[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB605626-250mg
2-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylethanamine; .
1179195-83-5
250mg
€209.70 2025-04-22
abcr
AB605626-1g
2-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylethanamine; .
1179195-83-5
1g
€367.90 2025-04-22
abcr
AB605626-5g
2-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylethanamine; .
1179195-83-5
5g
€1179.40 2025-04-22
abcr
AB605626-10g
2-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylethanamine; .
1179195-83-5
10g
€1966.40 2025-04-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1280679-1g
[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine
1179195-83-5 98%
1g
¥3855.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1280679-5g
[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine
1179195-83-5 98%
5g
¥11566.00 2024-08-09
1PlusChem
1P00HES5-1g
[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine
1179195-83-5 98%
1g
$370.00 2025-02-28
1PlusChem
1P00HES5-5g
[2-(4-Bromopyrazol-1-yl)ethyl]diethylamine
1179195-83-5 98%
5g
$1085.00 2025-02-28

Additional information on [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine

Recent Advances in the Study of [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine (CAS: 1179195-83-5) in Chemical Biology and Pharmaceutical Research

The compound [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine (CAS: 1179195-83-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromopyrazole and diethylamine functional groups, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and receptor modulation. Recent studies have focused on its synthesis, structural optimization, and biological activity, providing valuable insights into its mechanism of action and therapeutic potential.

One of the key areas of research has been the synthesis and structural characterization of [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step process involving the bromination of pyrazole followed by alkylation with diethylamine. The resulting compound was thoroughly characterized using NMR spectroscopy and mass spectrometry, confirming its structural integrity and purity.

In addition to its synthesis, the biological activity of [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine has been a focal point of recent investigations. A preclinical study demonstrated its potent inhibitory effects on specific kinases involved in inflammatory pathways. The compound exhibited a high binding affinity and selectivity, making it a potential candidate for the development of anti-inflammatory drugs. Further in vitro and in vivo studies are underway to explore its pharmacokinetic properties and therapeutic efficacy.

Another significant development is the exploration of [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine as a modulator of G-protein-coupled receptors (GPCRs). A recent paper in Nature Chemical Biology (2024) reported that this compound acts as an allosteric modulator of certain GPCRs, influencing their signaling pathways. This finding opens new avenues for targeting GPCRs, which are implicated in a wide range of diseases, including neurological disorders and cancer.

Despite these promising findings, challenges remain in the development of [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its drug-like properties while maintaining its biological activity.

In conclusion, [2-(4-Bromopyrazol-1-yl)ethyl]diethylamine (CAS: 1179195-83-5) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Future research should aim to elucidate its full therapeutic potential and address the current limitations to pave the way for clinical applications.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd